Cas no 282547-59-5 (Quinoline,6-ethoxy-8-nitro-)

Quinoline,6-ethoxy-8-nitro- structure
Quinoline,6-ethoxy-8-nitro- structure
Product Name:Quinoline,6-ethoxy-8-nitro-
CAS No:282547-59-5
MF:C11H10N2O3
MW:218.20870256424
CID:248375
PubChem ID:16772584
Update Time:2025-04-19

Quinoline,6-ethoxy-8-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,6-ethoxy-8-nitro-
    • Quinoline, 6-ethoxy-8-nitro- (9CI)
    • 6-ethoxy-8-nitro-quinoline
    • 6-ETHOXY-8-NITROQUINOLINE
    • TUAPNUZIZSDNDW-UHFFFAOYSA-N
    • SCHEMBL6638804
    • 282547-59-5
    • AKOS000128971
    • Inchi: 1S/C11H10N2O3/c1-2-16-9-6-8-4-3-5-12-11(8)10(7-9)13(14)15/h3-7H,2H2,1H3
    • InChI Key: TUAPNUZIZSDNDW-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C2C(=CC=CN=2)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 218.06914219g/mol
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.9Ų
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